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Compound of Interest

Compound Name: Ethanol, 2-amino-, sulfate (salt)

Cat. No.: B12806303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

2-aminoethanol sulfate, also known as 2-aminoethyl hydrogen sulfate. This document is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development, offering detailed data, experimental protocols, and workflow visualizations to

support further research and application of this compound.

Core Physicochemical Properties
2-Aminoethanol sulfate is a crystalline powder, typically white to slightly beige in color.[1] It is a

valuable building block in the synthesis of various pharmaceutical and biologically active

compounds.[1] The key physicochemical properties of 2-aminoethanol sulfate are summarized

in the table below, providing a clear comparison of its fundamental characteristics.
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Property Value Source(s)

Molecular Formula C₂H₇NO₄S [2]

Molecular Weight 141.15 g/mol [3]

Melting Point 277 °C (decomposes) [3][4]

Boiling Point 296.49 °C (estimated) [5]

Density 1.344 g/cm³ (estimated) [5]

Appearance
White to slightly beige fine

crystalline powder
[6]

Solubility
Soluble in water, slightly

soluble in methanol
[5]

pKa -4.33 ± 0.18 (predicted) [5]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of scientific research.

The following sections outline the protocols for the synthesis of 2-aminoethanol sulfate and the

determination of its key physicochemical properties.

Synthesis of 2-Aminoethyl Hydrogen Sulfate
A common method for the synthesis of 2-aminoethyl hydrogen sulfate involves the reaction of

2-aminoethanol with sulfuric acid.[6]

Materials:

2-aminoethanol

Concentrated sulfuric acid

Toluene

Tetrabutylammonium bromide (TBAB) as a phase transfer catalyst
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Ethanol

Procedure:

To a solution of 100 mL of 2-aminoethanol in 400 mL of toluene, add 100 mg of the phase

transfer catalyst TBAB.

Slowly add 1.1 equivalents of 98% concentrated sulfuric acid to the mixture while

maintaining the temperature below 40°C. The addition should be completed within one hour.

After the addition is complete, stir the mixture for an additional 30 minutes.

Set up the apparatus for reflux dehydration with an oil-water separator and heat the reaction

mixture to 110°C.

Continue the reflux for one hour, or until no more water is separated.

Cool the reaction solution to below 30°C.

Filter the precipitate and wash the filter cake with ethanol (in a 1:1 volume ratio of filter cake

to ethanol).

Dry the resulting solid to obtain 2-aminoethyl hydrogen sulfate powder.[7]

Determination of Melting Point
The melting point of 2-aminoethanol sulfate can be determined using a standard capillary

melting point apparatus.

Procedure:

Ensure the 2-aminoethanol sulfate sample is completely dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the melting point apparatus.

Heat the apparatus at a steady rate of 1-2 °C per minute.
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Record the temperature at which the substance first begins to melt and the temperature at

which it is completely molten. Due to its decomposition at the melting point, the recorded

value will be a decomposition temperature.

Determination of Solubility
A general procedure for determining the solubility of 2-aminoethanol sulfate in a given solvent

(e.g., water, ethanol) is as follows.

Procedure:

Add a known excess amount of 2-aminoethanol sulfate to a known volume of the solvent in a

sealed container.

Agitate the mixture at a constant temperature for a sufficient period to ensure equilibrium is

reached (e.g., 24 hours).

Allow any undissolved solid to settle.

Carefully withdraw a known volume of the supernatant.

Determine the concentration of 2-aminoethanol sulfate in the supernatant using a suitable

analytical method, such as gravimetric analysis (after evaporation of the solvent) or a

spectroscopic method.

Express the solubility as grams of solute per 100 mL of solvent. A laser monitoring technique

can also be employed to determine the solid-liquid phase equilibrium.[8]

Experimental Workflow Visualization
The following diagram illustrates the key stages in the synthesis and purification of 2-

aminoethanol sulfate.
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Synthesis and Purification Workflow

This guide provides foundational information on 2-aminoethanol sulfate. For more specific

applications or advanced characterization, further investigation into relevant literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-AMINOETHYL HYDROGEN SULFATE | 926-39-6 [chemicalbook.com]

2. scbt.com [scbt.com]

3. 2-Aminoethyl hydrogen sulfate = 98.0 T 926-39-6 [sigmaaldrich.com]

4. 硫酸水素2-アミノエチル ≥98.0% (T) | Sigma-Aldrich [sigmaaldrich.com]

5. 2-AMINOETHYL HYDROGEN SULFATE CAS#: 926-39-6 [m.chemicalbook.com]

6. 2-AMINOETHYL HYDROGEN SULFATE CAS#: 926-39-6 [amp.chemicalbook.com]

7. Page loading... [guidechem.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Unveiling the Profile of 2-Aminoethanol Sulfate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12806303?utm_src=pdf-body-img
https://www.benchchem.com/product/b12806303?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8276991.htm
https://www.scbt.com/p/2-aminoethyl-hydrogen-sulfate-926-39-6
https://www.sigmaaldrich.com/US/en/product/aldrich/06720
https://www.sigmaaldrich.com/JP/ja/product/aldrich/06720
https://m.chemicalbook.com/ProductChemicalPropertiesCB8276991_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8276991_EN.htm
https://www.guidechem.com/question/how-is-2-aminoethyl-hydrogen-s-id167300.html
https://www.researchgate.net/publication/289629304_Determination_and_correlation_for_solubility_of_2-aminoethyl_hydrogen_sulfate
https://www.benchchem.com/product/b12806303#physicochemical-properties-of-2-aminoethanol-sulfate
https://www.benchchem.com/product/b12806303#physicochemical-properties-of-2-aminoethanol-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12806303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12806303#physicochemical-properties-of-2-
aminoethanol-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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